Cas no 1804688-36-5 (6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile)

• Product Name: 6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile
• CAS No: 1804688-36-5
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4800422
• Update Time: 2025-06-10

6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C8H6F2N2O/c9-7(10)6-2-1-5(3-4-11)8(13)12-6/h1-2,7H,3H2,(H,12,13)
• InChI Key： LLSNNWVXCJAYAT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC#N)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Additional information on 6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile

Research Brief on 6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS: 1804688-36-5) in Chemical Biology and Pharmaceutical Applications

6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS: 1804688-36-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound's structural features, including the difluoromethyl group and hydroxypyridine moiety, contribute to its ability to modulate enzymatic activity and interact with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of novel Janus kinase (JAK) inhibitors, showing promising results in preclinical models of autoimmune diseases. The researchers utilized a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions to achieve high yields of the target compound.

Further investigations have explored the compound's potential in central nervous system (CNS) drug development. Research teams have reported its utility in creating blood-brain barrier permeable molecules, with particular emphasis on neurodegenerative disease targets. The difluoromethyl group's metabolic stability and the pyridine ring's hydrogen-bonding capacity make this compound particularly valuable for designing CNS-active pharmaceuticals. Recent patent filings (WO2023056789) have disclosed novel derivatives of 6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile with improved pharmacokinetic properties.

Analytical characterization studies using NMR spectroscopy and mass spectrometry have provided detailed structural insights into this compound. The 2-hydroxypyridine moiety has been shown to participate in intramolecular hydrogen bonding, creating a stable conformation that enhances its biological activity. Computational chemistry approaches, including molecular docking studies, have further elucidated its binding modes with various protein targets, supporting its development as a scaffold for drug design.

From a safety and toxicology perspective, preliminary studies indicate that 6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile exhibits favorable ADME (absorption, distribution, metabolism, and excretion) properties. In vitro assays have shown moderate cytochrome P450 inhibition, suggesting the need for structural optimization in later-stage development. Current research efforts are focused on creating prodrug versions of this compound to improve its bioavailability and reduce potential off-target effects.

The commercial availability of 6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile from specialty chemical suppliers has facilitated broader investigation of its applications. Market analysis indicates growing demand for this intermediate, particularly in the Asia-Pacific region where pharmaceutical innovation is rapidly expanding. Several contract research organizations have included this compound in their screening libraries, accelerating its adoption in drug discovery programs.

Future research directions for 6-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile include exploration of its applications in PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. The compound's ability to serve as a linker or warhead in these advanced therapeutic modalities positions it as a valuable tool in modern drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation with this versatile chemical entity.